Cas no 334992-50-6 (1H-Benzimidazole-1-methanol,6-chloro-)

1H-Benzimidazole-1-methanol,6-chloro- structure
334992-50-6 structure
Product Name:1H-Benzimidazole-1-methanol,6-chloro-
CAS No:334992-50-6
MF:C8H7ClN2O
MW:182.60698056221
CID:301891
PubChem ID:12671393
Update Time:2025-04-19

1H-Benzimidazole-1-methanol,6-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1-methanol,6-chloro-
    • 1H-Benzimidazole-1-methanol,6-chloro-(9CI)
    • (6-chloro-1H-benzo[d]imidazol-1-yl)methanol
    • 334992-50-6
    • Inchi: 1S/C8H7ClN2O/c9-6-1-2-7-8(3-6)11(5-12)4-10-7/h1-4,12H,5H2
    • InChI Key: JWVPJCYWIQAJIH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(CO)C=N2

Computed Properties

  • Exact Mass: 182.02481
  • Monoisotopic Mass: 182.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • PSA: 38.05
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